Cas no 761436-81-1 (ALK inhibitor 1)

• Product Name: ALK inhibitor 1
• CAS No: 761436-81-1
• MF: C₂₃H₂₈BrN₇O₃S
• MW: 562.4825
• CID: 2601520
• PubChem ID: 24857689
• Update Time: 2025-06-10

ALK inhibitor 1 Chemical and Physical Properties

Names and Identifiers

• ALK inhibitor 1
• 2-[[5-bromo-2-[2-methoxy-4-(4-methylpiperazin-1-yl)anilino]pyrimidin-4-yl]amino]-N-methylbenzenesulfonamide
• Benzenesulfonamide, 2-[[5-bromo-2-[[2-methoxy-4-(4-methyl-1-piperazinyl)phenyl]amino]-4-pyrimidinyl]amino]-N-methyl-
• C23H28BrN7O3S
• BCP28167
• 3433AH
• A14987
• 2-({5-Bromo-2-[2-methoxy-4-(4-methylpiperazin-1-yl)anilino]pyrimidin-4-yl}amino)-N-methylbenzene-1-sulfonamide
• 2-[[5-bromo-2-[[2-methoxy-4-(4-methyl-1-piperazinyl)phenyl]amino]-4-pyrimidinyl]amino]-N-methylbenzenesulfonamide
• NCGC00378862-01
• DTXSID30647725
• ALK inhibitor 1?
• SCHEMBL282266
• AKOS030526894
• NCGC00378862-02
• 761436-81-1
• CS-0788
• DA-60922
• HY-15357
• F84839
• MS-30201

• Inchi： 1S/C23H28BrN7O3S/c1-25-35(32,33)21-7-5-4-6-19(21)27-22-17(24)15-26-23(29-22)28-18-9-8-16(14-20(18)34-3)31-12-10-30(2)11-13-31/h4-9,14-15,25H,10-13H2,1-3H3,(H2,26,27,28,29)
• InChI Key： FTSDLONCFCQDGA-UHFFFAOYSA-N
• SMILES： BrC1=C([H])N=C(N=C1N([H])C1=C([H])C([H])=C([H])C([H])=C1S(N([H])C([H])([H])[H])(=O)=O)N([H])C1C([H])=C([H])C(=C([H])C=1OC([H])([H])[H])N1C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 561.11577 g/mol
• Monoisotopic Mass: 561.11577 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 562.5
• XLogP3: 4.1
• Topological Polar Surface Area: 120

ALK inhibitor 1 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on ALK inhibitor 1

Research Brief on ALK Inhibitor 1 (761436-81-1): Latest Advances and Applications

The compound 761436-81-1, commonly referred to as ALK inhibitor 1, has emerged as a promising therapeutic agent in the field of chemical biology and medicine. This small molecule inhibitor specifically targets the anaplastic lymphoma kinase (ALK), a receptor tyrosine kinase implicated in various cancers, including non-small cell lung cancer (NSCLC), neuroblastoma, and anaplastic large cell lymphoma. Recent studies have highlighted its potential in overcoming resistance mechanisms and improving patient outcomes, making it a focal point of current research.

Recent preclinical studies have demonstrated that ALK inhibitor 1 exhibits high selectivity and potency against ALK fusion proteins and point mutations. A 2023 study published in the Journal of Medicinal Chemistry revealed that 761436-81-1 effectively inhibits ALK phosphorylation at nanomolar concentrations, with an IC50 of 1.2 nM for the ALK L1196M mutant, a common resistance mutation. The study further elucidated the compound's binding mode through X-ray crystallography, confirming its interaction with the ATP-binding pocket of ALK.

In addition to its standalone efficacy, ALK inhibitor 1 has shown synergistic effects when combined with other targeted therapies. A recent phase I/II clinical trial (NCT04512384) evaluated its combination with immune checkpoint inhibitors in ALK-positive NSCLC patients. Preliminary results indicated a 40% overall response rate and manageable toxicity profiles, suggesting its potential as a combination therapy candidate. These findings were presented at the 2024 American Association for Cancer Research (AACR) annual meeting.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of ALK inhibitor 1. A 2024 study in Drug Metabolism and Disposition reported variability in its plasma exposure due to hepatic metabolism via CYP3A4. Researchers are now exploring prodrug formulations and co-administration with CYP3A4 inhibitors to enhance bioavailability and reduce interpatient variability.

The development of ALK inhibitor 1 represents a significant stride in precision oncology. Its ability to target resistant ALK mutations positions it as a valuable tool in addressing treatment failure in ALK-driven cancers. Future research directions include the exploration of its efficacy in pediatric ALK-positive malignancies and the development of next-generation analogs with improved blood-brain barrier penetration for treating CNS metastases.